Cas no 2228350-11-4 (3-(3-bromoprop-1-en-2-yl)phenol)

• Product Name: 3-(3-bromoprop-1-en-2-yl)phenol
• CAS No: 2228350-11-4
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 5849324
• PubChem ID: 86135585
• Update Time: 2025-06-15

3-(3-bromoprop-1-en-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)phenol
• 2228350-11-4
• EN300-1908368

• Inchi： 1S/C9H9BrO/c1-7(6-10)8-3-2-4-9(11)5-8/h2-5,11H,1,6H2
• InChI Key： YHSMMQUJGUDGSI-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)phenol

Recent Advances in the Study of 3-(3-bromoprop-1-en-2-yl)phenol (CAS: 2228350-11-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-bromoprop-1-en-2-yl)phenol (CAS: 2228350-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development. The compound's bromoalkenyl phenol structure makes it a versatile intermediate for further chemical modifications, which has been exploited in recent studies to develop novel bioactive molecules.

Recent studies have demonstrated that 3-(3-bromoprop-1-en-2-yl)phenol serves as a key precursor in the synthesis of various pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of small-molecule inhibitors targeting inflammatory pathways. The researchers utilized the compound's reactive bromoalkenyl group to create a series of derivatives that showed potent inhibitory effects on NF-κB signaling, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(3-bromoprop-1-en-2-yl)phenol has shown promise in anticancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with high levels of oxidative stress. The study proposed that the phenol moiety combined with the bromoalkenyl group creates a unique redox-active scaffold that may induce cancer cell death through oxidative stress mechanisms.

The synthetic accessibility of 3-(3-bromoprop-1-en-2-yl)phenol has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving high yields and purity suitable for pharmaceutical applications. This advancement is particularly significant as it addresses previous challenges in large-scale production, potentially enabling more extensive preclinical evaluation of its derivatives.

From a structural biology perspective, computational studies have begun to elucidate the molecular interactions of 3-(3-bromoprop-1-en-2-yl)phenol derivatives with various biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed that these compounds can adopt multiple binding conformations in enzyme active sites, explaining their observed polypharmacological effects. This structural flexibility makes them particularly interesting for the development of multi-target drugs.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-bromoprop-1-en-2-yl)phenol-based therapeutics. Recent pharmacokinetic studies have identified issues with metabolic stability and bioavailability that need to be addressed through further structural optimization. However, the compound's demonstrated biological activities and synthetic tractability continue to make it a valuable scaffold for medicinal chemistry efforts in multiple therapeutic areas.

Looking forward, researchers are particularly excited about the potential of 3-(3-bromoprop-1-en-2-yl)phenol derivatives in addressing drug-resistant infections. Preliminary data presented at the 2024 American Chemical Society meeting showed activity against multidrug-resistant bacterial strains, though the mechanism of action remains under investigation. This represents a promising new direction for research involving this versatile chemical scaffold.